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These application notes provide a comprehensive overview and detailed protocols for the use
of radiolabeled Colony-Stimulating Factor 1 Receptor (CSF1R) antibodies in preclinical in vivo
imaging studies. This technology is a powerful tool for non-invasively monitoring the
biodistribution and targeting of CSF1R-expressing cells, primarily macrophages and microglia,
which are key players in various physiological and pathological processes, including
inflammation, cancer, and neurodegenerative diseases.

Introduction

The Colony-Stimulating Factor 1 Receptor (CSF1R) is a tyrosine kinase receptor essential for
the survival, proliferation, and differentiation of mononuclear phagocytes.[1][2][3] Its ligands,
CSF1 and IL-34, activate downstream signaling pathways, including ERK1/2 and JNK, which
regulate cell functions like migration and invasion.[1][2] Given the central role of CSF1R-
expressing cells in various diseases, targeting this receptor with therapeutic antibodies has
become a promising strategy. Radiolabeled CSF1R antibodies, coupled with Positron Emission
Tomography (PET), enable the visualization and quantification of these cells in vivo, providing
critical insights into disease mechanisms and the efficacy of targeted therapies.[4][5][6]

Key Applications

e Oncology: Monitoring tumor-associated macrophages (TAMs) to understand their role in the
tumor microenvironment and to evaluate the response to CSF1R-targeted therapies.
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» Neuroinflammation: Imaging activated microglia in neurodegenerative disorders such as
Alzheimer's disease and multiple sclerosis to study disease progression and the effects of
anti-inflammatory drugs.[7][8][9]

 Inflammatory Diseases: Assessing the infiltration of macrophages in inflammatory conditions
to aid in diagnosis and to monitor treatment response.

Quantitative Data Summary

The following tables summarize quantitative data from preclinical studies using radiolabeled
CSF1R antibodies for PET imaging.

Table 1: Biodistribution of [8°Zr]Zr-DFO-N-suc-CSF1R-mAb in Non-Tumor-Bearing FVB/N
Mice[4][10]

Tissue 24 hours post-injection 72 hours post-injection
(%IDIg % SD) (%IDIg * SD)

Blood 10+ 2 10+2

Spleen 126 + 44 (0.4 mg/kg dose) 17 + 4 (10 mg/kg dose)

Liver 34 £ 7 (0.4 mg/kg dose) 11 + 4 (10 mg/kg dose)

Note: %ID/g denotes the percentage of the injected dose per gram of tissue. Data is presented
as mean + standard deviation.

Table 2: PET Imaging Quantification of [8°Zr]Zr-DFO-N-suc-CSF1R-mAb in Non-Tumor-Bearing
FVB/N Mice (10 mg/kg dose)[4][10]

. SUVmean at 24 hours (* SUVmean at 72 hours (*
Region of Interest
SD) SD)
Blood Pool 28+04 1.8+0.2
Spleen 1.3+0.2 1.5+0.02
Liver 2603 24+0.1
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Note: SUVmean represents the mean standardized uptake value.

Experimental Protocols

Protocol 1: Radiolabeling of CSF1R Antibody with
Zirconium-89

This protocol describes the conjugation of a CSF1R monoclonal antibody (mAb) with the
chelator N-succinyl-desferrioxamine (N-suc-DFO) and subsequent radiolabeling with
Zirconium-89 (8°Zr).[4][5][10]

Materials:

CSF1R monoclonal antibody

e N-succinyl-desferrioxamine-Fe (N-suc-DFO-Fe)

e 0.1 M Na2COs

e Phosphate-buffered saline (PBS), pH 7.4

e 0.25 M H2S0a4

o 50-fold molar excess of EDTA

e PD Minitrap G-25 column

o [89Zr]Zr-oxalate

» Trichloroacetic acid (TCA)

Size-exclusion high-performance liquid chromatography (SE-HPLC) system
Procedure:

o Antibody Preparation: Concentrate the CSF1R mAb using a 10-kDa centrifugal concentrator.
Adjust the pH to 9.5 with 0.1 M Naz2COs.
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Conjugation: Add a sevenfold molar excess of TFP-N-suc-DFO-Fe to the antibody solution.
Incubate for 1 hour at room temperature with mild agitation.

Removal of Iron: Adjust the pH to 4.5 using 0.25 M H2SOa4 and add a 50-fold molar excess of
EDTA. Incubate for 90 minutes at 37°C with mild agitation.

Purification: Purify the DFO-conjugated antibody (DFO-N-suc-CSF1R-mADb) using a PD
Minitrap G-25 column according to the manufacturer's gravity protocol to remove unbound
chelator and EDTA.

Quality Control of Conjugate: Assess the protein concentration and purity using UV-Vis
spectrophotometry and SE-HPLC.

Radiolabeling: Add [8°Zr]Zr-oxalate to the purified DFO-N-suc-CSF1R-mAb.

Quality Control of Radiolabeled Antibody: Determine the radiochemical purity using a
trichloroacetic acid precipitation assay and assess antibody purity by SE-HPLC with an in-
line radioactivity detector.

Protocol 2: In Vivo PET Imaging and Biodistribution
Studies

This protocol outlines the procedure for performing PET imaging and ex vivo biodistribution

analysis in a murine model.

Materials:

Radiolabeled CSF1R antibody (e.qg., [8°Zr]Zr-DFO-N-suc-CSF1R-mAb)
Tumor-bearing or non-tumor-bearing mice (e.g., FVB/N)

Anesthesia (e.g., isoflurane)

MicroPET scanner

Gamma counter

Procedure:
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e Animal Preparation: Anesthetize the mice using isoflurane.

« Injection: Intravenously inject the radiolabeled CSF1R antibody at the desired protein dose
(e.g., 0.4 mg/kg or 10 mg/kg).

e PET Imaging: At specified time points (e.g., 24 and 72 hours post-injection), acquire PET
images using a microPET scanner.

e Image Analysis: Reconstruct and analyze the PET images to quantify the uptake of the
radiotracer in various organs and tissues. Express the uptake as Standardized Uptake Value
(SUV).

» Ex Vivo Biodistribution: Following the final imaging session, euthanize the mice.

» Organ Harvesting and Weighing: Dissect relevant organs and tissues (e.g., blood, spleen,
liver, tumor, muscle, bone). Weigh each sample.

» Radioactivity Measurement: Measure the radioactivity in each sample using a gamma
counter.

» Data Analysis: Calculate the percentage of the injected dose per gram of tissue (%ID/g) for
each organ.

Visualizations
Signaling Pathway
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Caption: CSF1R Signaling Pathway.
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Caption: In Vivo Imaging Workflow.

Antibody Radiolabeling Process
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Caption: Antibody Radiolabeling Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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